![molecular formula C5H6BrN3 B049280 3-Bromopyridine-2,5-diamine CAS No. 114292-91-0](/img/structure/B49280.png)
3-Bromopyridine-2,5-diamine
Overview
Description
3-Bromopyridine-2,5-diamine, also known as 3-bromo-2,5-diaminopyridine, is an important organic compound used in the synthesis of various drugs, dyes, and other compounds. It is a colorless, crystalline solid with a molecular weight of 170.07 g/mol and a boiling point of 224 °C. It is also a precursor to many other useful compounds, such as 2-amino-5-bromopyridine and 2-bromo-5-pyridinamine. This compound has been extensively studied in recent years due to its potential applications in drug synthesis, biochemistry, and pharmacology.
Scientific Research Applications
Arylation of Adamantane Derivatives : A study by Averin et al. (2013) demonstrated the palladium-catalyzed arylation of amines and diamines of the adamantane series with 3-bromopyridine, producing N-(pyridin-3-yl)-substituted amines in high yields. This process indicates the potential of 3-bromopyridine in complex organic syntheses (Averin et al., 2013).
Synthesis of Halogen-rich Intermediates : Wu et al. (2022) successfully synthesized halogen-rich intermediates like 5-bromo-2-chloro-4-fluoro-3-iodopyridine, highlighting the role of 3-bromopyridine derivatives in medicinal chemistry research (Wu et al., 2022).
Liquid Crystal Synthesis : Getmanenko et al. (2006) showed the synthesis of 2,5-dibromopyridine-based liquid crystals using various bromine reactivities, suggesting applications in electronics and photonics (Getmanenko et al., 2006).
Organic Synthesis and Catalysis : Huo et al. (2011) presented a facile strategy for synthesizing platinum complexes of trisubstituted 2,2':6',2''-terpyridines, which could be useful in organic synthesis and catalysis (Huo et al., 2011).
Synthesis of Halogenated Pyridines : Studies have shown the use of bromine chloride in substitution reactions to produce 2halopyridines, including 2-chloropyridine and 2-fluoropyridine, indicating the versatility of 3-bromopyridine in synthesizing various halogenated compounds (Boudakian et al., 1967).
Functionalized Pyridine Synthesis : Trécourt et al. (2000) demonstrated the synthesis of functionalized pyridines, including 4-azaxanthone, through bromine-magnesium exchange, showing complete regioselectivity (Trécourt et al., 2000).
Bromination Studies : Hertog et al. (2010) explored the bromination of pyridine in fuming sulphuric acid, producing pure 3-bromopyridine with 2,5-dibromopyridine as the main component. This demonstrates the chemical behavior of 3-bromopyridine in various conditions (Hertog et al., 2010).
Safety and Hazards
“3-Bromopyridine-2,5-diamine” is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is toxic if swallowed, in contact with skin, or if inhaled . It is recommended to avoid dust formation, avoid breathing mist, gas, or vapors, avoid contact with skin and eyes, and use personal protective equipment .
Mechanism of Action
Target of Action
It is known that the molecule structure contains bromine and amino groups, which can undergo various structural modifications, making it a versatile intermediate in the synthesis of various pharmaceuticals .
Biochemical Pathways
Given its potential as a pharmaceutical intermediate, it can be inferred that the compound may be involved in a variety of biochemical reactions depending on the specific drugs it is used to synthesize .
Result of Action
The molecular and cellular effects of 3-Bromopyridine-2,5-diamine’s action would depend on the specific targets it interacts with and the nature of these interactions. As a pharmaceutical intermediate, its effects would be largely determined by the drugs it is used to synthesize .
Properties
IUPAC Name |
3-bromopyridine-2,5-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6BrN3/c6-4-1-3(7)2-9-5(4)8/h1-2H,7H2,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJENCMIONVUOCW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Br)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
896160-69-3 | |
Record name | 896160-69-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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